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Compound of Interest

Compound Name: Glabrescone C

Cat. No.: B15144227

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of Glabrescone C, intended for researchers, scientists, and professionals in
drug development.

Note on Compound Identity: Publicly available information for "Glabrescone C" is limited and
inconsistent. The provided CAS number (2757214-13-2) is not widely referenced. Conversely,
"Glabrescione B" is a well-characterized compound with established biological activity. It is
plausible that "Glabrescone C" may be a typographical error for "Glabrescione B". The
following protocols are based on the physicochemical and biological data available for
Glabrescione B. Researchers should verify the identity of their specific compound.

Physicochemical and Solubility Data

A summary of the key physicochemical properties of Glabrescione B is presented in the table
below. This information is critical for the accurate preparation of stock solutions and for
understanding the compound's behavior in experimental settings.
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Property Value Source
Molecular Weight 450.52 g/mol [1112]
Appearance White to off-white solid [3]
Solubility DMSO: 100 mg/mL [2]
Purity >98% (typical)

CAS Number 65893-94-9 [2][3]

Recommended Solvents and Storage Conditions

The selection of an appropriate solvent is crucial for maintaining the stability and activity of
Glabrescone C. Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended

solvent.
Parameter Recommendation Source
Recommended Solvent Dimethyl Sulfoxide (DMSO) [2]
Powder Storage -20°C [4]
Stock Solution Storage -80°C [1114]

N Stable under recommended
Long-term Stability N [4]
storage conditions

Experimental Protocols
Preparation of a 10 mM Glabrescone C Stock Solution in
DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of Glabrescone C,
assuming the molecular weight of Glabrescione B (450.52 g/mol ).

Materials:

e Glabrescone C (solid powder)
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Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or vials (amber or wrapped in foil)
Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Equilibration: Allow the vial of Glabrescone C powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

Weighing: Accurately weigh out 4.51 mg of Glabrescone C powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Glabrescone C powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming (to no more than 37°C) may be applied if necessary to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber
or foil-wrapped microcentrifuge tubes to minimize freeze-thaw cycles and light exposure.
Store the aliquots at -80°C.[1][4]

Signaling Pathway

Glabrescione B has been identified as an inhibitor of the Hedgehog (Hh) signaling pathway by

directly binding to the transcription factor Glil and preventing its interaction with DNA.[1][2][3]

This pathway is crucial in embryonic development and its aberrant activation is implicated in

various cancers.
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Caption: Hedgehog signaling pathway and the inhibitory action of Glabrescone C.
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Experimental Workflow

The following diagram illustrates a typical workflow for utilizing a Glabrescone C stock solution
in a cell-based assay.
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Caption: General workflow for using Glabrescone C in cell-based experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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